Cas no 361394-40-3 (Benzenemethanamine, 2-fluoro-6-(4-methoxyphenoxy)-)

• Product Name: Benzenemethanamine, 2-fluoro-6-(4-methoxyphenoxy)-
• CAS No: 361394-40-3
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• CID: 1474433
• PubChem ID: 2780201
• Update Time: 2025-04-20

Benzenemethanamine, 2-fluoro-6-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-6-(4-methoxyphenoxy)-
• MFCD01570053
• 2-fluoro-6-(4-methoxyphenoxy)benzylamine
• DB-015122
• SCHEMBL1341025
• 361394-40-3
• [2-fluoro-6-(4-methoxyphenoxy)phenyl]methanamine

• Inchi： 1S/C14H14FNO2/c1-17-10-5-7-11(8-6-10)18-14-4-2-3-13(15)12(14)9-16/h2-8H,9,16H2,1H3
• InChI Key： RMFFAIVQBHBAQI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CN)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 247.10092
• Monoisotopic Mass: 247.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48